2-Chloro-3-fluoroisonicotinic acid

• IUPAC Name: 2-chloro-3-fluoropyridine-4-carboxylic acid
• InChI: InChI=1S/C6H3ClFNO2/c7-5-4(8)3(6(10)11)1-2-9-5/h1-2H,(H,10,11)
• InChI Key: NWNWBLRKHOVSEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1C(=O)O)F)Cl
• Molecular Formula: C6H3ClFNO2
• DSSTOX Substance ID: DTXSID30978602
• Molecular Weight: 175.54 g/mol
• CAS RN: 628691-93-0

Description

2-Chloro-3-fluoroisonicotinic acid is a chemical compound with the CAS Number: 628691-93-0. It has a molecular weight of 175.55 and its IUPAC name is this compound.

Synthesis Analysis

The synthesis of this compound involves several steps. Under nitrogen, at -78°C, butyllithium (290ml, 0.72mol) is added to a solution of diisopropylamine (95ml, 0.66mol) in 500ml of anhydrous THF. After stirring for 0.5 hours, the resulting mixture is added to a solution of 2-chloro-3-fluoropyridine (78g, 0.60mmol) in 200ml of anhydrous THF at -78°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H3ClFNO2/c7-5-4(8)3(6(10)11)1-2-9-5/h1-2H,(H,10,11).

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The storage temperature is at room temperature.

Scientific Research Applications

Fluorometric Analysis in Chlorophyll

A fluorometric method has been developed for sensitive measurements of extracted chlorophyll a, which is crucial in understanding photosynthetic activity in plants. This method optimizes fluorometric optical configurations to produce maximum sensitivity to Chl a, minimizing interference from Chl b and pheopigments, crucial for accurate chlorophyll analysis in various environments (Welschmeyer, 1994).

Synthesis and Biological Evaluation

2-[18F]-Fluoroisonicotinic acid hydrazide was synthesized for biological evaluation in bacterial cells and biodistribution studies in mice. This synthesis is significant for nuclear medicine, offering insights into bacterial cell retention and tracer localization in infection/inflammation sites (Amartey et al., 2002).

Vibrational Spectra in Solid State Chemistry

The vibrational structure of solid 3-fluoroisonicotinic acid has been analyzed using IR absorption and Raman spectra, combined with computational methods. This research is relevant for understanding the complex nature of OH⋯N bonding in molecular structures and has implications in the field of solid-state chemistry and materials science (Yenagi, Shettar, & Tonannavar, 2012).

Organolithium Reactions in Organic Chemistry

Research on the reactions of organolithium reagents with unprotected 2-halobenzoic acids, including 2-chlorobenzoic acid, contributes to the field of organic chemistry. This study provides insights into the selectivities and reaction mechanisms of organolithium compounds, which are fundamental in synthetic organic chemistry (Gohier, Castanet, & Mortier, 2003).

Luminescence Property in Coordination Chemistry

A study on the synthesis, structure, and luminescence property of a lanthanide coordination polymer based on 2-fluoroisonicotinic acid highlights its application in coordination chemistry. The research on its 3D supramolecular structures and luminescence properties is relevant for material science and optical applications (Wei-pin, 2015).

HPLC-fluorescence Determination in Analytical Chemistry

The use of 2-chloro-6,7-dimethoxy-3-quinolinecarboxaldehyde in HPLC separation of chlorophenols has been investigated. This method is significant in analytical chemistry for determining chlorocresol and chloroxylenol in pharmaceutical formulations (Gatti, Roveri, Bonazzi, & Cavrini, 1997).

Safety and Hazards

The safety information for 2-Chloro-3-fluoroisonicotinic acid includes several hazard statements: H315, H319, H335. The precautionary statements include P261, P305, P338, P351. The signal word is “Warning” and it is classified under the GHS07 pictogram.

Mechanism of Action

Target of Action

2-Chloro-3-fluoroisonicotinic acid is an organic compound that has been reported to be used in the preparation of ADP receptor antagonists . These antagonists are a class of antiplatelet agents, which prevent blood clotting by inhibiting platelet aggregation .

Mode of Action

As an adp receptor antagonist, it likely works by binding to the adp receptors on platelets, thereby inhibiting the activation and aggregation of these cells .

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to platelet activation and aggregation. By blocking the ADP receptors, this compound can disrupt the signaling pathways that lead to platelet activation, preventing the formation of blood clots .

Result of Action

The primary result of the action of this compound is the prevention of platelet aggregation, which can reduce the risk of thrombosis or blood clot formation . This can be beneficial in conditions where there is a high risk of clot formation, such as in certain cardiovascular diseases.

Biochemical Analysis

Biochemical Properties

2-Chloro-3-fluoroisonicotinic acid plays a significant role in biochemical reactions, particularly in the synthesis of ADP receptor antagonists, which are used as antiplatelet drugs . The compound interacts with various enzymes and proteins, including those involved in the metabolic pathways of pyridine derivatives. The nature of these interactions often involves the formation of hydrogen bonds and van der Waals forces, which stabilize the compound within the active sites of enzymes.

Cellular Effects

This compound has been shown to influence various cellular processes. It affects cell signaling pathways by modulating the activity of specific receptors and enzymes. For instance, it can inhibit the ADP receptor on platelets, thereby preventing platelet aggregation . This inhibition can lead to changes in gene expression and cellular metabolism, ultimately affecting cell function and viability.

Molecular Mechanism

The molecular mechanism of this compound involves its binding to specific biomolecules, leading to enzyme inhibition or activation. The compound can form covalent bonds with the active sites of enzymes, thereby altering their activity. This binding can result in changes in gene expression, as the inhibition of key enzymes can lead to downstream effects on transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable at room temperature but can degrade under certain conditions, such as exposure to light or extreme pH levels . Long-term studies have shown that the compound can have lasting effects on cellular function, particularly in in vitro studies where prolonged exposure can lead to significant changes in cell viability and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit platelet aggregation without causing significant adverse effects. At higher doses, it can lead to toxicity, including liver and kidney damage . These threshold effects highlight the importance of careful dosage management in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to pyridine derivatives. It interacts with enzymes such as cytochrome P450, which are involved in its metabolism and clearance from the body . These interactions can affect metabolic flux and the levels of various metabolites, influencing overall metabolic homeostasis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cell membranes . The compound’s localization and accumulation within specific tissues can influence its activity and effectiveness, particularly in targeted therapeutic applications.

Subcellular Localization

The subcellular localization of this compound can affect its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can enhance its effectiveness in inhibiting specific enzymes or receptors, thereby modulating cellular processes at a more precise level.